Cas no 30246-17-4 (2(3H)-Furanone, 5-acetyldihydro-5-methyl-)

• Product Name: 2(3H)-Furanone, 5-acetyldihydro-5-methyl-
• CAS No: 30246-17-4
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1445240
• PubChem ID: 14342373
• Update Time: 2025-06-09

2(3H)-Furanone, 5-acetyldihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 5-acetyldihydro-5-methyl-
• 5-acetyl-5-methyloxolan-2-one
• SCHEMBL11451306
• DTXSID00559129
• 30246-17-4

• Inchi： 1S/C7H10O3/c1-5(8)7(2)4-3-6(9)10-7/h3-4H2,1-2H3
• InChI Key： BIIRVPKXIODSMG-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C(C)=O)C)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha-acyloxy carbonyl compounds

Additional information on 2(3H)-Furanone, 5-acetyldihydro-5-methyl-

Introduction to 2(3H)-Furanone, 5-acetyldihydro-5-methyl- (CAS No. 30246-17-4)

2(3H)-Furanone, 5-acetyldihydro-5-methyl-, identified by its Chemical Abstracts Service (CAS) number 30246-17-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the furanone class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an acetyl group and a methyl substituent on the dihydrofuranone ring, contribute to its unique chemical properties and reactivity.

The furanone core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, dihydrofuranones have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties. The acetylation at the 5-position introduces additional functionalization possibilities, enabling further derivatization and optimization for enhanced bioactivity. This compound has been studied in various contexts, including its role as a precursor in synthesizing more complex molecules with therapeutic potential.

In recent years, there has been growing interest in 2(3H)-Furanone, 5-acetyldihydro-5-methyl- due to its involvement in several cutting-edge research projects. For instance, studies have demonstrated its utility as an intermediate in the synthesis of novel antimicrobial agents targeting resistant bacterial strains. The structural motif of this compound allows for selective binding to bacterial enzymes, disrupting essential metabolic pathways. Such findings highlight its importance in addressing global challenges related to antibiotic resistance.

Moreover, the acetyldihydro-5-methyl substituents on the furanone ring contribute to the molecule's stability and solubility, making it a valuable candidate for further pharmacological investigation. Researchers have also explored its potential in developing anti-inflammatory drugs, leveraging its ability to modulate cytokine production and inhibit inflammatory cascades. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against chronic inflammatory diseases.

The synthesis of 2(3H)-Furanone, 5-acetyldihydro-5-methyl- involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the dihydrofuranone ring through cyclization reactions, followed by acetylation and methylation at specific positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of this compound is its role as a building block for more complex pharmacophores. By modifying the acetyl and methyl groups or introducing additional functional moieties, chemists can generate a library of derivatives with tailored biological activities. Such combinatorial chemistry approaches have led to the discovery of several lead compounds with potential therapeutic value.

The pharmacokinetic profile of 2(3H)-Furanone, 5-acetyldihydro-5-methyl- is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical development. The presence of polar functional groups enhances its solubility in aqueous environments, which is advantageous for oral or injectable formulations. Additionally, metabolic studies indicate that this compound undergoes biotransformation via multiple pathways, providing insights into possible side effects and drug-drug interactions.

In conclusion,2(3H)-Furanone, 5-acetyldihydro-5-methyl- (CAS No. 30246-17-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the discovery and development of innovative drugs targeting various diseases.